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Cat. No.: B083840 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Nickel
Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel diethyldithiocarbamate, with the chemical formula Ni(S₂CNEt₂)₂, is an organometallic

coordination complex.[1] This compound is composed of a central nickel(II) ion coordinated to

two bidentate diethyldithiocarbamate ligands through their sulfur atoms.[2] It typically presents

as a green crystalline powder.[3][4] The square-planar geometry of nickel

bis(diethyldithiocarbamate) is a key structural feature.[1][5] This compound has garnered

significant interest in various fields, including its use as a precursor for nickel sulfide materials,

as a catalyst in organic reactions, and for its potential applications in drug development due to

its redox properties and biological activities.[5]

Core Chemical and Physical Properties
The fundamental chemical and physical properties of nickel diethyldithiocarbamate are

summarized in the table below, providing a consolidated reference for key quantitative data.
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Property Value

Molecular Formula C₁₀H₂₀N₂NiS₄[4][6][7]

Molecular Weight 355.22 g/mol [3][7]

Appearance Green to dark green crystals or powder[3][4]

Melting Point 259 °C[4][6][8]

Boiling Point 383.2 °C (estimate)[4][6][8]

Density 1.41 g/cm³[1]

Solubility
Insoluble in water, soluble in organic solvents

like chloroform.[1][6]

CAS Number 14267-17-5[5][6][7]

Experimental Protocols
Synthesis of Nickel Diethyldithiocarbamate
A common and straightforward method for the synthesis of nickel diethyldithiocarbamate is

through a precipitation reaction.[1]

Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Sodium diethyldithiocarbamate (NaS₂CNEt₂)

Deionized water

Ethanol (optional, for aqueous-ethanolic media)[5]

Chloroform (for purification)[5]

Procedure:
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Prepare separate aqueous solutions of nickel(II) chloride hexahydrate and sodium

diethyldithiocarbamate. A 2:1 molar ratio of the sodium diethyldithiocarbamate ligand to the

nickel(II) salt is typically used to ensure complete complexation.[5]

Combine the two aqueous solutions. A greenish solid of nickel diethyldithiocarbamate will

precipitate immediately.[1] The reaction is generally carried out at room temperature.[5]

Collect the resulting solid product by filtration.[5]

For purification, the crude product can be redissolved in a suitable organic solvent, such as

chloroform.[5]

Any remaining aqueous phase should be discarded.[5]

The purified nickel diethyldithiocarbamate can be recovered from the organic solvent.

Spectroscopic and Structural Characterization
3.2.1. Single-Crystal X-ray Diffraction: Single-crystal X-ray diffraction is a definitive method to

determine the solid-state structure of nickel diethyldithiocarbamate. This technique has

confirmed the square planar or slightly distorted square planar geometry around the central

nickel(II) ion.[1][5]

3.2.2. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the coordination of the

diethyldithiocarbamate ligand to the nickel ion. A single sharp band in the region of 1010-1029

cm⁻¹ is indicative of the bidentate coordination of the ligand through both sulfur atoms.[9] The

thioureide (νC−N) band, typically observed between 1478-1527 cm⁻¹, indicates the partial

double bond character of the S₂C–N bond.[9]

3.2.3. UV-Visible Spectroscopy: UV-Visible spectroscopy provides information about the

electronic transitions within the complex. The electronic spectra of nickel(II) dithiocarbamate

complexes can help in determining the coordination geometry.[10]

3.2.4. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

be used to confirm the structure of the organic ligand framework of the complex.[9]

Electrochemical Analysis: Cyclic Voltammetry
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The electrochemical behavior of nickel diethyldithiocarbamate can be investigated using

cyclic voltammetry.[9][11] This technique helps in understanding the redox processes of the

complex, particularly the Ni(II)/Ni(I) reduction and the Ni(II) to Ni(IV) oxidation.[5][9] The

experiments are typically carried out in an organic solvent like acetonitrile or dichloromethane

containing a supporting electrolyte such as tetrabutylammonium tetrafluoroborate.[9][11]

Mandatory Visualizations
Experimental Workflow: Synthesis and Characterization

Diagram 1: Experimental Workflow for Nickel Diethyldithiocarbamate
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Caption: Diagram 1: Experimental Workflow for Nickel Diethyldithiocarbamate.
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Redox Behavior of Nickel Diethyldithiocarbamate

Diagram 2: Redox States of Nickel Diethyldithiocarbamate
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Caption: Diagram 2: Redox States of Nickel Diethyldithiocarbamate.

Proposed Mechanism of Action in Cancer Cells
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Diagram 3: Inhibition of 26S Proteasome
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Caption: Diagram 3: Inhibition of 26S Proteasome.

Applications in Research and Drug Development
Precursor for Nanomaterial Synthesis
Nickel diethyldithiocarbamate serves as a single-source precursor for the synthesis of nickel

sulfide (NiS) and nickel oxide nanoparticles.[5][12] Through thermal decomposition

(thermolysis), the complex breaks down to form these nanomaterials.[5] The morphology and

crystalline phase of the resulting nanoparticles can be controlled by adjusting the

decomposition conditions, such as temperature and atmosphere.[5]

Catalysis
The ability of nickel diethyldithiocarbamate to facilitate electron transfer processes makes it

a promising catalyst in various organic reactions.[5] Its unique redox properties are central to its

catalytic activity.[5]

Biological Activity and Drug Development
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Dithiocarbamates and their metal complexes have been investigated for a range of biological

activities, including as antifungal and antibacterial agents.[10][13] Nickel
diethyldithiocarbamate, in particular, has been studied for its effects on cancer cells.

Research has shown that related copper and zinc diethyldithiocarbamate complexes are active

against the 26S proteasome in breast cancer cells, suggesting a potential mechanism of

action.[14][15] While the nickel complex was found to be less active in this specific study, the

broader class of dithiocarbamates continues to be of interest in drug discovery.[14] One

proposed mechanism of action for some metal dithiocarbamate complexes is the inhibition of

the JAMM domain in the 19S regulatory particle of the 26S proteasome.[14][15] Additionally,

diethyldithiocarbamate is known to be an effective chemoprotective agent.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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